- Evidence for rate limiting carbon-hydrogen bond cleavage in the Leuckart reactionTetrahedron, 1990, 46(6), 1899-910,
Cas no 920-42-3 (Formic Acid-d2 (95% w/w in D2O))
920-42-3 structure
Formic Acid-d2 (95% w/w in D2O) Properties
Names and Identifiers
-
- Formic-d acid-d
- Formic acid-d2
- deuterio deuterioformate
- Perdeuterioformic acid
-
- MFCD00037363
- BDAGIHXWWSANSR-PFUFQJKNSA-N
- 1S/CH2O2/c2-1-3/h1H,(H,2,3)/i1D/hD
- C([2H])(=O)O[2H]
Computed Properties
- 48.01800
- 1
- 2
- 0
- 3
- 10.3
- 2
- 0
- 0
- 0
- 0
- 1
- -0.2
- nothing
- 0
Experimental Properties
- 0.33670
- 37.30000
- n20/D 1.369(lit.)
- 100.8 °C(lit.)
- 8.2-8.4 °C (lit.)
- Fahrenheit: 123.8 ° f
Celsius: 51 ° c - 95 wt. % in D2O
- Colorless Transparent Liquid
- dissolve in water
- 1.273 g/mL at 25 °C
Formic Acid-d2 (95% w/w in D2O) Price
Formic Acid-d2 (95% w/w in D2O) Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Reaction Conditions
Reference
- Method for deoxygenation hydrogenation and deuterated reduction of α,β-unsaturated aldehyde ketone to corresponding olefin and deuterated olefin, China, , ,
Formic Acid-d2 (95% w/w in D2O) Raw materials
Formic Acid-d2 (95% w/w in D2O) Preparation Products
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Formic Acid-d2 (95% w/w in D2O) Related Literature
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Fabian Panter,Daniel Krug,Sascha Baumann,Rolf Müller Chem. Sci. 2018 9 4898
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Qing Li,Sheng-Chao Qiu,Ji-Hong Lu,Sai-Feng Xue,Xin Xiao,Zhu Tao,Qian-Jiang Zhu RSC Adv. 2015 5 68914
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L. Chaloner,A. Khomutovskaya,F. Thomas,X. Ottenwaelder Dalton Trans. 2016 45 11109
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5. Inelastic electron tunnelling spectroscopy (IETS) of carboxylic acids and related systems chemisorbed on plasma-grown aluminium oxide. Part 1.—Formic acid (HCOOH and DCOOD), acetic acid (CH3COOH, CH3COOD and CD3COOD), trifluoroacetic acid, acetic anhydride, acetaldehyde and acetylchlorideNorman M. D. Brown,R. B. Floyd,D. G. Walmsley J. Chem. Soc. Faraday Trans. 2 1979 75 17
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Martti Dahlqvist,Matti Hotokka,Markku R?s?nen Phys. Chem. Chem. Phys. 2003 5 3864
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11. Synthesis of substituted 3,4-dihydroquinazolinones via a metal free Leuckart–Wallach type reactionSuvarna Bokale-Shivale,Mohammad A. Amin,Rajiv T. Sawant,Marc Y. Stevens,Lewend Turanli,Adam Hallberg,Suresh B. Waghmode,Luke R. Odell RSC Adv. 2021 11 349
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Amadis Chemical Company Limited
(CAS:920-42-3)Formic Acid-d2 (95% w/w in D2O)
99%/99%
5ml/5g
331.0/474.0